N-Decanoylsphingosine

• IUPAC Name: N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]decanamide
• InChI: InChI=1S/C28H55NO3/c1-3-5-7-9-11-12-13-14-15-16-18-19-21-23-27(31)26(25-30)29-28(32)24-22-20-17-10-8-6-4-2/h21,23,26-27,30-31H,3-20,22,24-25H2,1-2H3,(H,29,32)/b23-21+/t26-,27+/m0/s1
• InChI Key: FDWVAQFAMZLCAX-NBNLIBPQSA-N
• Canonical SMILES: CCCCCCCCCCCCCC=CC(C(CO)NC(=O)CCCCCCCCC)O
• Isomeric SMILES: CCCCCCCCCCCCC/C=C/[C@H]([C@H](CO)NC(=O)CCCCCCCCC)O
• Molecular Formula: C28H55NO3
• DSSTOX Substance ID: DTXSID30420651
• Molecular Weight: 453.7 g/mol
• CAS No.: 111122-57-7

Description

N-Decanoylsphingosine: is a type of N-acylsphingosine where the ceramide N-acyl group is specified as decanoyl. It is a member of the ceramide family, which are lipid molecules composed of sphingosine and a fatty acid. This compound plays a significant role in various biological processes and is a key component in the study of sphingolipid metabolism .

Scientific Research Applications

N-Decanoylsphingosine has a wide range of applications in scientific research:

Chemistry: Used as a model compound to study sphingolipid metabolism and interactions.

Biology: Plays a role in cell signaling pathways and apoptosis.

Medicine: Investigated for its potential therapeutic effects in treating diseases such as cancer and neurodegenerative disorders.

Industry: Used in the formulation of cosmetics and skincare products due to its moisturizing properties.

Mechanism of Action

Target of Action

N-Decanoyl-D-erythro-sphingosine, also known as N-Decanoylsphingosine, is a sphingolipid ceramide analog . It is used in sphingolipid ceramide studies and as an internal standard . The primary targets of this compound are the cells and pathways involved in sphingolipid metabolism.

Mode of Action

Ceramides are known to play a crucial role in cell signaling related to cellular differentiation, proliferation, and apoptosis .

Biochemical Pathways

N-Decanoyl-D-erythro-sphingosine is involved in the sphingolipid metabolic pathway . Sphingolipids are a class of lipids containing a backbone of sphingoid bases, a set of aliphatic amino alcohols that includes sphingosine . They are major components of cell membranes and play important roles in signaling pathways.

Pharmacokinetics

Its bioavailability would be influenced by factors such as its solubility, stability, and the presence of transport proteins .

Result of Action

N-Decanoyl-D-erythro-sphingosine exhibits promising anti-neoplastic activity . It has been suggested to trigger apoptotic pathways in malignant cells while impeding neoplastic proliferation .

Action Environment

The action, efficacy, and stability of N-Decanoyl-D-erythro-sphingosine can be influenced by various environmental factors. These may include pH levels, temperature, the presence of other compounds, and specific conditions within the body. For instance, the compound’s solubility and stability can be affected by the pH and temperature of its environment .

Biochemical Analysis

Biochemical Properties

N-Decanoyl-D-erythro-sphingosine is involved in sphingolipid ceramide studies . It interacts with various enzymes, proteins, and other biomolecules. For instance, it is a substrate for sphingosine kinases (SphKs), which mediate the conversion of sphingosine to sphingosine-1-phosphate, a potent signaling substance .

Cellular Effects

N-Decanoyl-D-erythro-sphingosine influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . It has been used to study its role on the physical properties of edible organogels and on their ability to induce cell death of various cancer cell lines .

Molecular Mechanism

At the molecular level, N-Decanoyl-D-erythro-sphingosine exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . It is involved in the sphingolipid metabolism, balancing the amounts of the pro-apoptotic bioactive lipid ceramide and sphingosine, and the anti-apoptotic bioactive lipid sphingosine-1-phosphate .

Temporal Effects in Laboratory Settings

In laboratory settings, N-Decanoyl-D-erythro-sphingosine shows changes in its effects over time. It is recommended to store the product at -20°C under desiccating conditions, and it can be stored for up to 12 months .

Metabolic Pathways

N-Decanoyl-D-erythro-sphingosine is involved in the sphingolipid metabolism pathway . It interacts with enzymes like sphingosine kinases and potentially affects metabolic flux or metabolite levels .

Preparation Methods

Synthetic Routes and Reaction Conditions: N-Decanoylsphingosine can be synthesized through the acylation of sphingosine with decanoic acid. The reaction typically involves the use of a coupling reagent such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond between the sphingosine and the decanoic acid .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would include optimization of reaction conditions to ensure high yield and purity. Techniques such as chromatography may be used for purification .

Chemical Reactions Analysis

Types of Reactions: N-Decanoylsphingosine undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into alcohols or amines.

Substitution: this compound can undergo nucleophilic substitution reactions, where the decanoyl group can be replaced by other acyl groups.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Reagents such as acyl chlorides or anhydrides in the presence of a base.

Major Products Formed:

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, amines.

Substitution: Various N-acylsphingosines with different acyl groups.

Comparison with Similar Compounds

• N-Acetylsphingosine
• N-Myristoylsphingosine
• N-Palmitoylsphingosine

Comparison: N-Decanoylsphingosine is unique due to its specific decanoyl group, which influences its physical and chemical properties. Compared to other N-acylsphingosines, it may have different solubility, melting points, and biological activities. For example, N-Myristoylsphingosine has a longer acyl chain, which may affect its interaction with cell membranes and enzymes .